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Cat. No.: B187650

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 2-[(3-Chlorobenzyl)oxy]benzoic
acid, a synthetic derivative of benzoic acid. This document delves into its chemical identity, a
detailed synthesis protocol grounded in established organic chemistry principles, its
physicochemical properties, and a discussion of its potential applications in the field of drug
discovery and development.

Core Compound Identification

Chemical Name: 2-[(3-Chlorobenzyl)oxy]benzoic acid CAS Number: 121697-55-0[1][2][3][4]
[5] Molecular Formula: C14H11ClO3[4] Molecular Weight: 262.69 g/mol [4]

Structural Representation
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The structure of 2-[(3-Chlorobenzyl)oxy]benzoic acid is characterized by a benzoic acid core
where the hydroxyl group at the 2-position is substituted with a 3-chlorobenzyl ether linkage.

Caption: Chemical structure of 2-[(3-Chlorobenzyl)oxy]benzoic acid.

Synthesis Methodology: A Validated Approach

The synthesis of 2-[(3-Chlorobenzyl)oxy]benzoic acid is most effectively achieved through
the Williamson ether synthesis. This classic and robust method involves the reaction of an
alkoxide with a primary alkyl halide via an Sn2 mechanism.[6][7][8] In this specific application,
the phenoxide of salicylic acid serves as the nucleophile, attacking the electrophilic carbon of
3-chlorobenzyl chloride.

Rationale for Synthetic Strategy

The Williamson ether synthesis is the chosen pathway due to its high efficiency and selectivity
for forming the desired ether linkage. The use of a primary benzyl halide, 3-chlorobenzyl
chloride, is advantageous as it minimizes the competing E2 elimination reaction, which can be
a significant side reaction with more sterically hindered halides.[9] The phenolic proton of
salicylic acid is the most acidic proton, allowing for selective deprotonation to form the
nucleophilic phenoxide.

Detailed Experimental Protocol

Materials:

Salicylic acid

3-Chlorobenzyl chloride

Sodium hydroxide (NaOH) or Potassium hydroxide (KOH)

Anhydrous Dimethylformamide (DMF) or Acetone

Hydrochloric acid (HCI), 1 M solution

Ethyl acetate
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o Saturated sodium bicarbonate (NaHCOs3) solution

e Brine (saturated NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)
Procedure:

» Deprotonation of Salicylic Acid: In a round-bottom flask equipped with a magnetic stirrer,
dissolve salicylic acid (1.0 equivalent) in anhydrous DMF or acetone. To this solution, add
powdered NaOH or KOH (1.1 equivalents) portion-wise while stirring at room temperature.
The formation of the sodium or potassium salicylate salt will be observed.

o Ether Synthesis: To the stirring suspension of the salicylate salt, add 3-chlorobenzyl chloride
(1.05 equivalents) dropwise at room temperature. After the addition is complete, heat the
reaction mixture to 50-60 °C.

e Reaction Monitoring: The progress of the reaction should be monitored by Thin Layer
Chromatography (TLC) until the starting material (salicylic acid) is consumed.

o Work-up:
o Cool the reaction mixture to room temperature and pour it into ice-cold water.

o Acidify the aqueous mixture to a pH of approximately 3-4 with 1 M HCI to protonate the
carboxylic acid.

o Extract the product with ethyl acetate (3 x volume of the aqueous layer).

o Combine the organic layers and wash with saturated NaHCOs solution to remove any
unreacted salicylic acid, followed by a wash with brine.

o Dry the organic layer over anhydrous MgSOa or Na2SOas, filter, and concentrate the
solvent under reduced pressure using a rotary evaporator.

 Purification: The crude product can be purified by recrystallization from a suitable solvent
system (e.g., ethanol/water or ethyl acetate/hexanes) to yield pure 2-[(3-
Chlorobenzyl)oxy]benzoic acid.
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Caption: Experimental workflow for the synthesis of 2-[(3-Chlorobenzyl)oxy]benzoic acid.

Physicochemical Properties

A comprehensive experimental characterization of 2-[(3-Chlorobenzyl)oxy]benzoic acid is
not extensively reported in the literature. However, based on its structure and data from
chemical suppliers, the following properties can be summarized:

Property Value/information Source
CAS Number 121697-55-0 [A1[2103][41[5]
Molecular Formula C14H11CIOs3 [4]
Molecular Weight 262.69 g/mol [4]
White to off-white solid
Appearance ) General knowledge
(predicted)

Sparingly soluble in water,

soluble in organic solvents like

Solubility General knowledge
ethanol and acetone
(predicted).

Storage Store at 2°C - 8°C [4]

Structural Distinction from a Notable Isomer

It is crucial to distinguish 2-[(3-Chlorobenzyl)oxy]benzoic acid (an ether) from its structural
isomer, 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid (an ester). The latter has been the
subject of research as a potential alternative to acetylsalicylic acid (aspirin), exhibiting
analgesic, anti-inflammatory, and antiplatelet activities.[10] The key structural difference lies in
the linkage to the salicylic acid core: an ether bond (-O-CH:z-) in the title compound versus an
ester bond (-O-C(=0)-) in its isomer. This seemingly minor difference has profound implications
for the chemical stability, reactivity, and biological activity of the two molecules.

Caption: Comparison of the ether and ester linkages in the two structural isomers.
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Potential Applications and Future Research
Directions

While specific biological activities for 2-[(3-Chlorobenzyl)oxy]benzoic acid are not widely
documented, its structural motif as a substituted benzoic acid derivative suggests potential for
exploration in several areas of medicinal chemistry. Benzoic acid and its derivatives are known
to possess a wide range of biological activities, including anticancer properties.[11]

Potential areas for future research include:

¢ Antimicrobial Activity: The presence of the chlorobenzyl group could impart antimicrobial
properties.

e Enzyme Inhibition: The carboxylic acid functionality and the overall molecular scaffold could
be designed to interact with the active sites of various enzymes. For instance, benzoic acid
derivatives have been investigated as influenza neuraminidase inhibitors.

» Scaffold for Drug Discovery: This compound can serve as a versatile starting material for the
synthesis of more complex molecules with potential therapeutic applications. The carboxylic
acid group provides a convenient handle for further chemical modifications.

A brief report suggests that 2-[(3-Chlorobenzyl)oxy]benzoic acid is a synthetic compound
that can be administered orally or via subcutaneous injection, with a half-life of approximately 5
hours and metabolism by esterases to benzoic acid.[4] However, this metabolic pathway
description seems more consistent with an ester-containing compound and may be an instance
of mistaken identity with its isomer. Further investigation is required to clarify its metabolic fate.

Conclusion

2-[(3-Chlorobenzyl)oxy]benzoic acid, identified by CAS number 121697-55-0, is a distinct
chemical entity whose synthesis can be reliably achieved through the Williamson ether
synthesis. While its physicochemical properties and biological activities are not yet extensively
documented, its structure as a substituted benzoic acid ether presents opportunities for further
investigation in medicinal chemistry and drug discovery. It is imperative for researchers to
clearly distinguish this compound from its more studied ester isomer to ensure the accuracy
and validity of future research endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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